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Abstract

Sumilizer GP is a high-performance, hybrid antioxidant developed by Sumitomo Chemical,
designed for the stabilization of polymers.[1][2] Its unique molecular structure, integrating both
a hindered phenolic antioxidant and a phosphite moiety, allows it to effectively mitigate thermal
and oxidative degradation in a variety of resins, particularly polyolefins like L-LDPE and PP.[1]
[2][3] This technical guide provides a comprehensive overview of the synthesis,
characterization, and mechanism of action of Sumilizer GP, based on publicly available data.

Introduction

Polymers are susceptible to degradation during processing and end-use, driven by heat,
oxygen, and mechanical stress. This degradation, which involves the formation of free radicals,
leads to a deterioration of the material's physical and chemical properties. Antioxidants are
crucial additives that inhibit these degradation pathways. Sumilizer GP, with its chemical name
6-[3-(3-tert-Butyl-4-hydroxy-5-methylphenyl)propoxy]-2,4,8,10-tetra-tert-butyldibenzo[d,f][1][2]
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[4]dioxaphosphepin, is a novel antioxidant that combines two distinct functionalities in a single
molecule for enhanced stabilizing performance.[1][2]

Synthesis of Sumilizer GP

While the specific, proprietary synthesis protocol for Sumilizer GP is not publicly disclosed, the
general synthetic strategy involves a multi-step process. This process is understood to involve
the reaction of key precursors, including substituted phenols and a phosphorus source like
phosphorus trichloride, to construct the final hybrid molecule.

Generalized Synthesis Workflow

The synthesis can be conceptually broken down into the formation of the hindered phenol and
dibenzodioxaphosphepin moieties, followed by their coupling.
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Caption: Generalized workflow for the synthesis of Sumilizer GP.

Physicochemical and Spectroscopic
Characterization

A comprehensive characterization of Sumilizer GP is essential to confirm its structure and
purity. The following tables summarize the key characterization data.
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Table 1: Phvsicochemical E ies of Sumilizer GE

Property Value

6-[3-(3-tert-Butyl-4-hydroxy-5-
Chemical Name methylphenyl)propoxy]-2,4,8,10-tetra-tert-
butyldibenzo[d,f][1][2][4]dioxaphosphepin[1]

CAS Number 203255-81-6

Molecular Formula C42H6104P[2]

Molecular Weight 660.9 g/mol [2]

Appearance Information not publicly available
Melting Point Information not publicly available

Table 2: Spectroscopic and Analytical Data for Sumilizer
GP
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Technique

Purpose

Key Findings

NMR Spectroscopy

Elucidation of the proton

Expected to show signals

corresponding to the aromatic,

1H NMR
environment of the molecule. aliphatic, tert-butyl, and
hydroxyl protons.
o Expected to show signals for
Determination of the carbon ] ]
13C NMR all unique carbon atoms in the
skeleton of the molecule.
structure.
Confirmation of the A characteristic signal for the
3P NMR

phosphorus environment.

phosphite ester is expected.

Mass Spectrometry (MS)

Determination of the molecular
weight and fragmentation

pattern.

The molecular ion peak
corresponding to the molecular
weight of 660.9 g/mol is

expected.

Infrared (IR) Spectroscopy

Identification of functional

groups.

Expected to show
characteristic absorption
bands for O-H (phenol), C-H
(aliphatic and aromatic), P-O-

C, and C=C (aromatic) bonds.

Thermogravimetric Analysis
(TGA)

Evaluation of thermal stability.

Provides data on the onset of
decomposition and weight loss
as a function of temperature.
5% and 10% weight loss
temperatures are key

parameters.[1]

Mechanism of Action: Polymer Stabilization

Sumilizer GP functions as a multifunctional antioxidant, interfering with the polymer

degradation cycle at multiple points. The hindered phenol moiety acts as a primary antioxidant,

while the phosphite moiety serves as a secondary antioxidant.
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Antioxidant Signaling Pathway

The synergistic action of the two functional groups is key to the high performance of Sumilizer

Polymer (RH)

GP.

Heat, Shear, UV Light ’

Hindered Phenol Moiety

A RERIEET(R5) (Radical Scavenger)

Phosphite Moiety
(Hydroperoxide Decomposer)

Donates H.

Peroxy Radical (ROO.) Reduces to Alcohol

Decomposition

Polymer Degradation
(Chain Scission, Crosslinking)
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Caption: Antioxidant mechanism of Sumilizer GP in polymers.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of Sumilizer GP are
proprietary to the manufacturer. However, based on standard analytical techniques,
generalized protocols are provided below.

Thermogravimetric Analysis (TGA)

o Objective: To determine the thermal stability of Sumilizer GP.
 Instrumentation: A standard thermogravimetric analyzer.
o Methodology:

o Asmall, accurately weighed sample of Sumilizer GP (typically 5-10 mg) is placed in the
TGA sample pan.

o The sample is heated from ambient temperature to a final temperature (e.g., 600 °C) at a
constant heating rate (e.g., 10 or 20 °C/min) under a controlled atmosphere (e.g., nitrogen
or air).[1]

o The weight of the sample is continuously monitored as a function of temperature.

o The resulting TGA curve (weight % vs. temperature) is analyzed to determine the onset of
decomposition and the temperatures at which 5% and 10% weight loss occurs.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Objective: To elucidate the chemical structure of Sumilizer GP.
e Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

o Methodology:
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o A small amount of Sumilizer GP is dissolved in a suitable deuterated solvent (e.g.,
CDCIs).

o The solution is placed in an NMR tube.
o 1H, 13C, and 3P NMR spectra are acquired.

o Advanced 2D NMR experiments (e.g., COSY, HSQC, HMBC) can be performed to further
confirm the connectivity of atoms.

o The chemical shifts, coupling constants, and peak integrations are analyzed to confirm the
molecular structure.

Applications and Performance Data

Sumilizer GP is primarily used as a processing stabilizer in a variety of polymers, including:

e Linear Low-Density Polyethylene (L-LDPE)

Polypropylene (PP)

Polystyrene (PS)

Polyamide (PA)

Polycarbonate (PC)

Table 3: Performance Data of Sumilizer GP in Polymers
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Polymer Application Benefit Quantitative Data
Prevention of "Fish-Eye" gel Recommended dosage: 500-
L-LDPE ,
formation. 2000 ppm.[1]
. Recommended dosage: 500-
BOPP Enhanced process stability.
1500 ppm.[1]
Demonstrates higher melt
PP Improved melt tension and tension compared to
stability. conventional antioxidant

systems after melt extrusion.

Addition of 700-1200 ppm
pS Reduction of dimer and trimer reduces dimer and trimer
content. content to below 1200 ppm

from over 3000 ppm.

Conclusion

Sumilizer GP is a highly effective, hybrid antioxidant that offers superior stabilization for a
range of polymers. Its unique molecular design, combining both primary and secondary
antioxidant functionalities, provides a synergistic effect that enhances polymer durability during
processing and end-use. While detailed synthesis and characterization protocols are
proprietary, this guide provides a comprehensive overview of its chemical nature, mechanism
of action, and performance benefits based on available technical information. Further research
into the application of Sumilizer GP in other polymer systems could expand its utility in the field

of materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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